BE“GHE Foundational & Exploratory

Check Availability & Pricing

Methoxyadrenaline Hydrochloride: A
Comprehensive Safety and Technical Review

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methoxy adrenaline hydrochloride

Cat. No.: B6264728

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for
methoxyadrenaline hydrochloride. The information is compiled from various safety data sheets
and scientific literature to ensure a thorough understanding of its properties, hazards, and
handling procedures. This document is intended to be a vital resource for researchers,
scientists, and professionals involved in drug development and other scientific applications.

Chemical and Physical Properties

Methoxyadrenaline hydrochloride, a metabolite of epinephrine, is a compound frequently used
in biomedical research. A clear understanding of its physical and chemical properties is
fundamental for its safe handling and use in experimental settings.
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Property Value Source(s)
Molecular Formula C10H16CINO3 [1]
Molecular Weight 233.69 g/mol [1]
Appearance Solid [2]

Color White to off-white

Solubility Soluble in water.

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Vapor Pressure

Data not available

Toxicological Data

Toxicological information is critical for assessing the potential hazards associated with a
chemical. While specific toxicity data for methoxyadrenaline hydrochloride is limited, data for
the closely related compound epinephrine hydrochloride provides valuable insight.

Parameter Value Species Route Source(s)
LD50 (Lethal
90 mg/kg Mouse Oral [3]
Dose, 50%)
LD50 (Lethal
62 mg/kg Rat Dermal [4]
Dose, 50%)
LD50 (Lethal ]
1,250 ug/kg Rat Intraperitoneal [3]

Dose, 50%)

Hazard Classifications for Metanephrine Hydrochloride:[1]

o Skin Irritation: Category 2[1]
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o Eye Irritation: Category 2A[5]

e Specific Target Organ Toxicity (Single Exposure) - Respiratory Tract Irritation: Category 3[1]
[5]

Hazard Identification and Safety Precautions

Based on the available data for metanephrine hydrochloride, the following hazard statements
and precautionary measures are relevant.

Hazard Statements:[1]

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

e H335: May cause respiratory irritation.[1]

Precautionary Statements:[1]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1]

e P264: Wash skin thoroughly after handling.[1]

e P271: Use only outdoors or in a well-ventilated area.[1]

o P280: Wear protective gloves/eye protection/face protection.[1]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[1]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

Experimental Protocols
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Accurate quantification of catecholamines and their metabolites is crucial in many research
contexts. The following outlines a general experimental protocol for the analysis of
catecholamines in plasma, based on high-performance liquid chromatography (HPLC) with
electrochemical detection or tandem mass spectrometry (LC/MS/MS).

Protocol: Determination of Plasma Catecholamines

Objective: To quantify the concentration of catecholamines (including methoxyadrenaline) in
plasma samples.

Methodology:

o Sample Collection and Preparation:

[e]

Collect whole blood in tubes containing EDTA.[6]

[e]

Immediately place the sample on ice to prevent degradation of catecholamines.[6]

o

Centrifuge the blood sample to separate the plasma.

[¢]

To ensure stability, a stabilizer solution (e.g., 0.5M EDTA and sodium metabisulfite) should
be added to the plasma.[7]

[¢]

Plasma samples should be stored at -80°C until analysis.[7]
» Extraction of Catecholamines:

o Catecholamines are selectively adsorbed from the plasma onto acid-washed alumina at a
pH of 8.7.[8]

o The alumina is then washed to remove interfering substances.

o Catecholamines are subsequently eluted from the alumina using an acidic solution (e.g.,
0.1N HCI).[8]

e Analytical Measurement:

o Using HPLC with Electrochemical Detection:
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» The eluate is injected into a reversed-phase C18 HPLC column.[8]

= An electrochemical detector is used to quantify the separated catecholamines.[8]

o Using LC/MS/MS:

» For increased sensitivity and specificity, the eluate can be analyzed by LC/MS/MS.[7]

» Atriple quadrupole mass spectrometer monitors specific MRM (Multiple Reaction
Monitoring) transitions for each catecholamine and their deuterated internal standards.

[7]

o Data Analysis:

o The concentration of each catecholamine is determined by comparing its peak area to that
of a known concentration of an internal standard.
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Sample Preparation

Whole Blood Collection (EDTA tubes)

'

Immediate Placement on Ice

'

Centrifugation

l

Plasma Separation

'

Addition of Stabilizer

'

Storage at -80°C

Catecholamipe Extraction

Adsorption onto Alumina (pH 8.7)

'

Washing of Alumina

l

Elution with Acid

Analysis
HPLC Separation LC/MS/MS Analysis
Electrochemical Detection Mass Spectrometry Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Methoxyadrenaline Hydrochloride: A Comprehensive
Safety and Technical Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6264728#methoxy-adrenaline-hydrochloride-
material-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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